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Compound Name: 4-Methylphenyl 4-nitrobenzoate

CAS No.: 15024-11-0

Cat. No.: B11708573

Get Quote

Introduction: A Proactive Approach to Safety
4-Methylphenyl 4-nitrobenzoate is a nitroaromatic ester, a class of compounds widely utilized

in organic synthesis, pharmaceutical research, and materials science. While its specific

toxicological and hazard data are not extensively documented in readily available safety data

sheets, its structural motifs—a nitroaromatic ring and an ester functional group—necessitate a

cautious and well-informed approach to its handling and disposal. Nitroaromatic compounds,

as a class, are known for their potential toxicity, mutagenicity, and environmental hazards.[1][2]

Improper handling or disposal can lead to significant health risks and environmental

contamination.[1][2]

This document provides a detailed guide for researchers, scientists, and drug development

professionals on the safe handling and disposal of 4-Methylphenyl 4-nitrobenzoate. The

protocols outlined herein are synthesized from established safety guidelines for structurally

related compounds and general best practices for managing nitroaromatic chemicals. The

underlying principle of these protocols is risk mitigation through a thorough understanding of

the potential hazards and the implementation of robust safety measures.
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Section 1: Hazard Identification and Risk
Assessment
A comprehensive risk assessment is the cornerstone of safe laboratory practice. Given the

absence of a specific Safety Data Sheet (SDS) for 4-Methylphenyl 4-nitrobenzoate, this

assessment is based on data from analogous compounds such as Methyl 4-nitrobenzoate and

general knowledge of nitroaromatic compounds.

1.1. Chemical and Physical Properties

A summary of the known and predicted properties of 4-Methylphenyl 4-nitrobenzoate and a

related compound, Methyl 4-nitrobenzoate, is presented below. This data is crucial for

understanding its behavior under various laboratory conditions.

Property
4-Methylphenyl 4-
nitrobenzoate
(Predicted)

Methyl 4-
nitrobenzoate
(Experimental)

Data Source

Molecular Formula C₁₄H₁₁NO₄ C₈H₇NO₄ PubChem[3][4]

Molecular Weight 257.24 g/mol 181.15 g/mol PubChem[3][4]

Appearance
Likely a solid at room

temperature

Yellow crystalline

powder
Cole-Parmer[5]

Melting Point Not available 94-96 °C ChemicalBook[6]

Boiling Point Not available
302.6 °C at 760

mmHg
Chemsrc[7]

Solubility

Insoluble in water,

soluble in organic

solvents

Soluble in methanol

and diethyl ether
ChemicalBook[6]

1.2. Toxicological Profile (Inferred)

The primary health hazards associated with 4-Methylphenyl 4-nitrobenzoate are inferred

from its structural components:
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Nitroaromatic Moiety: Nitroaromatic compounds are often associated with toxicity, including

methemoglobinemia, and are investigated for mutagenic and carcinogenic properties.[1][2]

Potential Irritant: Like many chemical powders, it may cause irritation to the eyes, skin, and

respiratory tract.[5] Ingestion may lead to irritation of the digestive tract.[5]

1.3. Reactivity and Stability

Stability: The compound is expected to be stable under normal laboratory conditions.

Incompatibilities: Avoid strong oxidizing agents and strong bases.[5]

Hazardous Decomposition Products: Thermal decomposition may produce irritating gases

and vapors, including nitrogen oxides and carbon monoxide.[5][8]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential to minimize exposure.

2.1. Engineering Controls

Ventilation: All handling of 4-Methylphenyl 4-nitrobenzoate should be conducted in a well-

ventilated area.[9] For weighing and transferring the solid, a chemical fume hood is

mandatory to prevent inhalation of airborne particles.

Designated Work Area: Establish a designated area for working with this compound to

prevent cross-contamination. This area should be clearly labeled.

2.2. Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

Eye and Face Protection: Chemical splash goggles are required at all times.[10] A face

shield should be worn over safety glasses when there is a risk of splashing or explosion.[11]
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Hand Protection: Chemically resistant gloves are mandatory.[12] Nitrile gloves provide good

splash protection for many chemicals, but it is crucial to consult the glove manufacturer's

compatibility chart for the specific solvents being used.[11] Gloves should be inspected

before use and changed immediately if contaminated.[12]

Skin and Body Protection: A laboratory coat must be worn and kept buttoned.[13] For larger

quantities or when there is a significant risk of splashing, a chemically resistant apron should

be worn.[13] Closed-toe shoes are required.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, or during a large spill, a NIOSH-approved respirator may be necessary.[14]

Respirator use requires a formal respiratory protection program, including training and fit-

testing.[15]

Section 3: Safe Handling and Standard Operating
Procedures
Adherence to strict protocols is critical for the safe handling of 4-Methylphenyl 4-
nitrobenzoate.

3.1. General Handling Precautions

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe dust or vapors.[12]

Wash hands thoroughly after handling.[12]

Do not eat, drink, or smoke in the laboratory.[12]

Keep containers tightly closed when not in use.[16]

3.2. Weighing and Transferring Protocol

Preparation: Ensure the chemical fume hood is functioning correctly. Gather all necessary

equipment, including a weighing vessel, spatula, and secondary containment.
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Don PPE: Wear appropriate PPE as outlined in Section 2.2.

Procedure:

Place the stock container of 4-Methylphenyl 4-nitrobenzoate in the fume hood.

Carefully open the container.

Use a clean spatula to transfer the desired amount of the solid to the weighing vessel.

Minimize the generation of dust.

Close the stock container tightly.

Cleanup: Clean any minor spills within the fume hood immediately. Decontaminate the

spatula and weighing vessel.

3.3. Solution Preparation Protocol

Preparation: Work within a chemical fume hood.

Don PPE: Wear appropriate PPE.

Procedure:

Add the weighed 4-Methylphenyl 4-nitrobenzoate to the reaction vessel.

Slowly add the desired solvent, stirring to dissolve.

Be aware of any potential exothermic reactions, although none are specifically

documented for this compound.

Section 4: Emergency Procedures
Preparedness for emergencies is a critical component of laboratory safety.

4.1. Spill Response

The response to a chemical spill should be swift and methodical.
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Chemical Spill Occurs

Assess the Spill
- Size

- Location
- Hazards

Minor Spill

 Manageable by lab personnel 

Major Spill

 Large, volatile, or unknown hazard 

Alert colleagues and supervisor Don appropriate PPE Evacuate the area

Control ignition sources if flammable

Call Emergency Services

Report the incident

Contain the spill with absorbent material

Clean up the spill

Dispose of waste as hazardous

Decontaminate the area and equipment

Click to download full resolution via product page

Caption: Workflow for chemical spill response.
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4.1.1. Minor Spill (Solid)

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep up the solid material and place it in a sealed,

labeled container for hazardous waste disposal.[8][12] Avoid generating dust.[5]

Wipe the area with a damp cloth, and dispose of the cloth as hazardous waste.

Wash the area with soap and water.

4.1.2. Major Spill

Evacuate the laboratory immediately.

Alert your supervisor and institutional safety office.

Prevent entry into the affected area.

If the material is volatile or flammable, control all ignition sources.

Allow only trained emergency responders to handle the cleanup.

4.2. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek medical attention.[17]

Skin Contact: Remove contaminated clothing.[5] Flush skin with plenty of soap and water for

at least 15 minutes.[5] Seek medical attention if irritation develops.[17]

Inhalation: Move the person to fresh air.[5] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[5] Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate medical attention.

[8]
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Section 5: Waste Disposal
Proper disposal of 4-Methylphenyl 4-nitrobenzoate and associated waste is crucial to prevent

environmental contamination.

5.1. Waste Characterization

All waste containing 4-Methylphenyl 4-nitrobenzoate must be treated as hazardous waste.

This includes:

Unused or expired product.

Contaminated materials (e.g., gloves, absorbent pads, weighing paper).

Solutions containing the compound.

5.2. Disposal Protocol

Segregation: Do not mix this waste with other waste streams unless specifically instructed to

do so by your institution's environmental health and safety department.

Containment:

Solid Waste: Collect in a clearly labeled, sealed, and chemically compatible container.

Liquid Waste: Collect in a labeled, sealed, and leak-proof container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "4-Methylphenyl 4-nitrobenzoate".

Storage: Store the waste in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor,

following all local, state, and federal regulations.[8][12]
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Generate Waste
(Unused product, contaminated materials)

Characterize as Hazardous Waste

Segregate from other waste streams

Contain in a labeled, sealed, compatible container

Store in a designated, secure area

Arrange for disposal by a licensed contractor

Complete all necessary disposal documentation

Click to download full resolution via product page

Caption: Workflow for the disposal of 4-Methylphenyl 4-nitrobenzoate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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